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Compound of Interest

Compound Name: H-DL-Val-OEt.HCI

Cat. No.: B018601

Technical Guide: Physical Properties of H-DL-
Val-OEt.HCI

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of H-
DL-Valine ethyl ester hydrochloride (H-DL-Val-OEt.HCI), focusing on its solubility and melting
point. This document is intended to be a resource for researchers and professionals in drug
development and related scientific fields.

Introduction

H-DL-Valine ethyl ester hydrochloride is the hydrochloride salt of the ethyl ester of the racemic
amino acid valine. It is a valine derivative utilized in various applications, including as a
component in ergogenic supplements and in peptide synthesis. A thorough understanding of its
physical properties, such as solubility and melting point, is crucial for its application in research
and development, particularly in formulation and process chemistry.

Physical Properties

The physical properties of H-DL-Val-OEt.HCI are summarized below. The data has been
compiled from various sources.
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Melting Point

The melting point of H-DL-Val-OEt.HCI has been reported within a range, which is common for
chemical compounds and can be influenced by experimental conditions and purity.

Physical Property Value

Melting Point 94 °Cto 121 °C

Note: The reported values for the melting point of H-DL-Val-OEt.HCI vary across different
suppliers and publications. It is recommended to determine the melting point of a specific batch
for accurate characterization.

Solubility

Specific quantitative solubility data for H-DL-Val-OEt.HCI in various solvents is not extensively
documented in publicly available literature. However, based on the properties of similar amino
acid ester hydrochlorides, a qualitative solubility profile can be inferred. These compounds are
generally soluble in water and polar organic solvents.

Solvent Class Expected Solubility
Aqueous Solvents (e.g., Water) Soluble

Polar Protic Solvents (e.g., Ethanol) Soluble

Polar Aprotic Solvents (e.g., DMSO, DMF) Likely Soluble
Nonpolar Solvents (e.g., Hexane, Toluene) Likely Insoluble

Note: Experimental determination of solubility in specific solvent systems is highly
recommended for any application requiring precise concentration control.

Experimental Protocols

The following sections outline standardized methodologies for the determination of the melting
point and solubility of H-DL-Val-OEt.HCI.
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Determination of Melting Point

The melting point of a solid crystalline substance is a key indicator of its purity. The following

protocol describes a general method using a digital melting point apparatus.
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Workflow for Melting Point Determination

Determination of Solubility (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium
solubility of a compound in a given solvent.[1]
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Workflow for Solubility Determination

Conclusion

This technical guide provides essential information on the physical properties of H-DL-Val-
OEt.HCI for researchers and professionals in the field of drug development and chemical
synthesis. While a range for the melting point is available, specific quantitative solubility data
remains to be extensively published. The provided experimental protocols offer a standardized
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approach to determine these critical parameters for specific research and development needs,
ensuring data accuracy and reproducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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